N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide)
Overview
Description
N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide), also known as QPD, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. QPD is a fluorescent molecule that has unique optical properties, which make it an ideal candidate for use in biological imaging and sensing applications.
Mechanism of Action
The mechanism of action of N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) is not fully understood, but it is believed to involve the interaction of the molecule with cellular structures and biomolecules. N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has been shown to bind to DNA, RNA, and proteins, which suggests that it may interfere with cellular processes involved in gene expression and protein synthesis. N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has also been shown to interact with metal ions, which may play a role in its sensing applications.
Biochemical and Physiological Effects:
N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has been shown to have minimal toxicity and is generally considered to be safe for use in laboratory experiments. However, N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) may interact with cellular structures and biomolecules, which may have physiological effects. Further studies are needed to fully understand the biochemical and physiological effects of N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide).
Advantages and Limitations for Lab Experiments
N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has several advantages for use in laboratory experiments, including its fluorescent properties, which make it an ideal candidate for imaging and sensing applications. N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) is also relatively easy to synthesize, which makes it accessible to researchers. However, N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has several limitations, including its limited solubility in aqueous solutions, which may limit its use in certain applications. N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) also has a relatively short half-life, which may limit its use in long-term experiments.
Future Directions
There are several future directions for research on N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide). One area of research is the development of new synthesis methods that improve the yield and purity of the final product. Another area of research is the development of new applications for N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide), including its use in drug delivery and therapeutics. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) and its physiological effects. Overall, N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has significant potential for use in various scientific research applications and is an exciting area of research.
Scientific Research Applications
N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has been extensively studied for its potential applications in various fields, including biological imaging, sensing, and drug discovery. In biological imaging, N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has been used as a fluorescent probe to visualize cellular structures and processes. N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has also been used in sensing applications to detect various analytes, including metal ions and biomolecules. In drug discovery, N,N'-(2,4-quinazolinediyldi-4,1-phenylene)di(1-naphthamide) has been used as a tool to study the mechanism of action of various drugs and to identify potential drug targets.
properties
IUPAC Name |
N-[4-[2-[4-(naphthalene-1-carbonylamino)phenyl]quinazolin-4-yl]phenyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H28N4O2/c47-41(35-16-7-11-27-9-1-3-13-33(27)35)43-31-23-19-29(20-24-31)39-37-15-5-6-18-38(37)45-40(46-39)30-21-25-32(26-22-30)44-42(48)36-17-8-12-28-10-2-4-14-34(28)36/h1-26H,(H,43,47)(H,44,48) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEEYQQCBNUEHAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=C(C=C3)C4=NC(=NC5=CC=CC=C54)C6=CC=C(C=C6)NC(=O)C7=CC=CC8=CC=CC=C87 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H28N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
620.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-[2-[4-(naphthalene-1-carbonylamino)phenyl]quinazolin-4-yl]phenyl]naphthalene-1-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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